Cas no 1807017-21-5 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl, difluoromethyl, and iodo substituent, enabling selective modifications for complex molecule construction. The ester group enhances solubility and facilitates further derivatization. This compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and fluorinated compound synthesis due to its electron-deficient pyridine core. Its stability under controlled conditions ensures reliable handling in multi-step synthetic routes. The presence of both halogen and fluorine substituents makes it a key precursor for bioactive molecules, offering precise control over regioselectivity in advanced chemical transformations.

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate structure

1807017-21-5 structure

Product Name:Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate

CAS No:1807017-21-5

MF:C₁₀H₉ClF₂INO₂

MW:375.538241147995

CID:4895746

Update Time:2025-05-20

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate
- Inchi： 1S/C10H9ClF2INO2/c1-17-7(16)3-6-2-5(4-11)8(9(12)13)10(14)15-6/h2,9H,3-4H2,1H3
- InChI Key： XIBNACWPUFTQJJ-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(CCl)=CC(CC(=O)OC)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 271
XLogP3: 2.4
Topological Polar Surface Area: 39.2

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020019-250mg	Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate	1807017-21-5	95%	250mg	$980.00	2022-03-31
Alichem	A029020019-500mg	Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate	1807017-21-5	95%	500mg	$1,853.50	2022-03-31
Alichem	A029020019-1g	Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate	1807017-21-5	95%	1g	$3,184.50	2022-03-31

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Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate

Comprehensive Overview of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807017-21-5)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807017-21-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including chloromethyl, difluoromethyl, and iodo substituents, which make it a versatile intermediate in organic synthesis. Its molecular structure is particularly valuable for constructing complex molecules, especially in the development of bioactive compounds.

The growing interest in Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate is driven by its potential role in drug discovery and material science. Researchers are increasingly exploring its utility in cross-coupling reactions, a hot topic in modern chemistry, due to the presence of the iodo group. This functionality allows for efficient palladium-catalyzed transformations, which are widely used in the synthesis of pharmaceuticals and advanced materials. Additionally, the difluoromethyl group is gaining attention for its ability to modulate the physicochemical properties of molecules, a key consideration in medicinal chemistry optimization.

In the context of sustainable chemistry, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate is being studied for its potential in green synthesis methodologies. With the rise of environmentally friendly practices, chemists are investigating ways to minimize waste and improve atom economy when using this compound. Its chloromethyl group, for instance, can serve as a reactive handle for further functionalization, reducing the need for additional reagents and streamlining synthetic routes.

Another area of interest is the compound's application in heterocyclic chemistry. Pyridine derivatives like Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate are foundational building blocks for nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. The integration of fluorine atoms, as seen in the difluoromethyl group, is a trending strategy to enhance metabolic stability and bioavailability—a topic frequently searched by professionals in drug development.

From a commercial perspective, the demand for Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate is rising due to its role in high-value chemical synthesis. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical intermediates markets. Quality control and analytical characterization of this compound are also critical, as purity and consistency are paramount for research and industrial applications.

In summary, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807017-21-5) is a multifaceted compound with broad relevance in organic synthesis, drug discovery, and material science. Its unique structural features align with current trends in fluorine chemistry, catalysis, and sustainable practices, making it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is poised to play an even greater role in innovative chemical solutions.